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Compound of Interest

Compound Name:
3-Carbamoyl-2-methylpropanoic

acid

Cat. No.: B2532179 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant laboratory environment. This document provides a detailed, step-by-step guide for

the safe disposal of 3-Carbamoyl-2-methylpropanoic acid, synthesized from publicly

available safety data sheets and general best practices for chemical waste management.

Essential Safety Information
Before handling 3-Carbamoyl-2-methylpropanoic acid, it is crucial to be familiar with its

properties and associated hazards. This information is critical for implementing appropriate

safety measures.
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Property Value Source

Molecular Formula C₅H₉NO₃ [1]

Molecular Weight 131.13 g/mol [1]

Appearance Almost white powder [2]

Melting Point 100-105°C [2]

Solubility
DMSO: 50 mg/mL (208.12

mM)
[2]

Hazard Statements

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes serious eye irritation.

[3]

Precautionary Statements

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wash hands thoroughly

after handling. Wear protective

gloves/protective clothing/eye

protection/face protection.

[3]

**Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 3-Carbamoyl-2-
methylpropanoic acid. This procedure should be performed in a designated and well-

ventilated area, such as a fume hood.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and

a lab coat.[2][3]

2. Waste Segregation:

Designate a specific, clearly labeled waste container for 3-Carbamoyl-2-methylpropanoic
acid and any materials contaminated with it (e.g., weighing boats, contaminated paper

towels).
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Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.[4]

3. Containerization:

Use a chemically compatible and sealable container for waste collection.[4] The original

product container can be used if it is in good condition.

Ensure the container is properly labeled with the full chemical name ("3-Carbamoyl-2-
methylpropanoic acid") and the appropriate hazard symbols.

4. Spill Management:

In the event of a spill, avoid generating dust.[2]

For small spills, carefully collect the solid material using a scoop or other appropriate tool

and place it in the designated waste container.

Clean the spill area with a suitable solvent (e.g., water, if appropriate) and collect the

cleaning materials as contaminated waste.

5. Final Disposal:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal of the waste

container.

Do not dispose of 3-Carbamoyl-2-methylpropanoic acid down the drain or in the regular

trash.[5]

6. Decontamination of Empty Containers:

If the original container is to be disposed of, it must be thoroughly rinsed. The first rinse

should be collected and disposed of as hazardous waste.[4] Subsequent rinses may be
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permissible for drain disposal depending on local regulations, but it is best to consult with

your EHS office.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Carbamoyl-2-methylpropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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